Cas no 1804179-64-3 (Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1804179-64-3
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 4957702
• Update Time: 2025-10-24

Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C15H20O4/c1-4-11-8-12(6-7-14(16)18-3)10-13(9-11)15(17)19-5-2/h8-10H,4-7H2,1-3H3
• InChI Key： UZDGZTADCGDMBD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CC)C=C(C=1)CCC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 301
• XLogP3: 3
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate

Introduction to Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804179-64-3)

Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804179-64-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at understanding its potential applications in various scientific and industrial contexts.

The molecular structure of Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate consists of a benzoate moiety attached to an ethyl group and a substituted propyl chain. The presence of the methoxy group on the propyl chain imparts specific chemical properties that make this compound particularly interesting for researchers. The ester linkage in the molecule also contributes to its stability and reactivity, making it a valuable candidate for further investigation.

Recent studies have explored the potential of Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate in pharmaceutical applications. One notable area of research is its use as an intermediate in the synthesis of more complex molecules. The compound's structural versatility allows it to serve as a building block for the development of novel drugs with diverse therapeutic properties. For instance, it has been used in the synthesis of anti-inflammatory agents and potential anticancer drugs, demonstrating its broad applicability in medicinal chemistry.

In addition to its pharmaceutical applications, Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate has shown promise in other areas such as materials science and chemical engineering. Its unique properties make it suitable for use in the formulation of coatings, adhesives, and other functional materials. The compound's ability to enhance the mechanical and thermal properties of these materials has been documented in several studies, highlighting its potential for industrial applications.

The synthesis of Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include esterification reactions and condensation processes, which are well-documented in the literature. Researchers have optimized these methods to achieve high yields and purity levels, making the compound more accessible for large-scale production.

From a safety perspective, Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate is generally considered safe when handled under appropriate laboratory conditions. However, like many organic compounds, it should be stored and used with caution to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe usage.

In conclusion, Ethyl 3-ethyl-5-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1804179-64-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical engineering. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.